![molecular formula C14H15N B1362452 N-[(4-methylphenyl)methyl]aniline CAS No. 15818-64-1](/img/structure/B1362452.png)
N-[(4-methylphenyl)methyl]aniline
Overview
Description
“N-[(4-methylphenyl)methyl]aniline” is a chemical compound with the CAS Number: 15818-64-1 . It has a molecular weight of 197.28 . The physical form of this compound is a powder .
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Its melting point is between 42-47 degrees Celsius .
Scientific Research Applications
Chemical Reactions and Kinetics : The compound has been studied in reactions with various carbonates, elucidating the kinetics and mechanisms of these reactions. For instance, the anilinolysis of aryl 4-nitrophenyl carbonates in aqueous ethanol was investigated, providing insights into reaction rates and mechanisms (Castro, Gazitúa, & Santos, 2005).
Corrosion Inhibition : Derivatives of this compound have been examined for their effectiveness as corrosion inhibitors. For example, a study on the inhibition of mild steel corrosion in acidic solutions highlighted the compound's potential in protecting metals against corrosion (Daoud, Douadi, Issaadi, & Chafaa, 2014).
Visible-light-induced Reactions : Research has explored its use in visible-light-induced reactions with cyclic α,β-unsaturated carbonyl compounds, demonstrating the compound's role in facilitating specific organic reactions (Lenhart & Bach, 2014).
Optoelectronic Properties : The compound's derivatives have been synthesized and their optoelectronic properties evaluated, indicating potential applications in organic photoconductive devices and as hole-transporting materials (Han Li-yin, 2013).
Azo Dye Synthesis and Antibacterial Activity : It's used in synthesizing azo dyes and investigating their solvatochromism and antibacterial activity. This implies its utility in the production of dyes with potential biological applications (Rufchahi et al., 2013).
Synthesis of Chemical Products : The compound has been involved in the synthesis of other chemicals, such as methyl N-phenyl carbamate, demonstrating its role in creating environmentally friendly routes to important chemical products (Yalfani et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
N-[(4-methylphenyl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N/c1-12-7-9-13(10-8-12)11-15-14-5-3-2-4-6-14/h2-10,15H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFPDICHOBQRBKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20303565 |
Source
|
| Record name | n-(4-methylbenzyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20303565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
15818-64-1 |
Source
|
| Record name | NSC159089 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=159089 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | n-(4-methylbenzyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20303565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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